5-{1-[3-(1H-pyrrol-1-yl)benzoyl]-2-pyrrolidinyl}-2-thiophenecarboxamide

• IUPAC Name: 5-[1-(3-pyrrol-1-ylbenzoyl)pyrrolidin-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H19N3O2S/c21-19(24)18-9-8-17(26-18)16-7-4-12-23(16)20(25)14-5-3-6-15(13-14)22-10-1-2-11-22/h1-3,5-6,8-11,13,16H,4,7,12H2,(H2,21,24)
• InChI Key: ARUXFZMKRWSQBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CC(=CC=C2)N3C=CC=C3)C4=CC=C(S4)C(=O)N
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol

Description

5-{1-[3-(1H-pyrrol-1-yl)benzoyl]-2-pyrrolidinyl}-2-thiophenecarboxamide, also known as THIP, is a synthetic compound that belongs to the family of GABA agonists. THIP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

5-{1-[3-(1H-pyrrol-1-yl)benzoyl]-2-pyrrolidinyl}-2-thiophenecarboxamide acts as a selective agonist of GABA-A receptors, which are ionotropic receptors that mediate the inhibitory effects of GABA in the central nervous system. This compound binds to a specific site on the GABA-A receptor, which enhances the activity of the receptor and increases the influx of chloride ions into the neuron. This leads to hyperpolarization of the neuron and inhibition of neurotransmitter release, which results in the anxiolytic and sedative effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the activity of GABA-A receptors, which leads to inhibition of neurotransmitter release and hyperpolarization of neurons. This compound has also been shown to decrease the activity of glutamate receptors, which are excitatory receptors that mediate the effects of glutamate in the central nervous system. This leads to a decrease in the excitability of neurons and a reduction in the risk of seizures.

Advantages and Limitations for Lab Experiments

5-{1-[3-(1H-pyrrol-1-yl)benzoyl]-2-pyrrolidinyl}-2-thiophenecarboxamide has several advantages for lab experiments. It has a well-defined mechanism of action, which makes it a useful tool for studying the role of GABA-A receptors in the central nervous system. It also has a relatively long half-life, which allows for sustained effects and reduces the need for frequent dosing. However, this compound has some limitations for lab experiments. It has a narrow therapeutic window, which means that it can be toxic at high doses. It also has a low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 5-{1-[3-(1H-pyrrol-1-yl)benzoyl]-2-pyrrolidinyl}-2-thiophenecarboxamide. One area of interest is the development of new analogs of this compound that have improved pharmacokinetic properties and reduced toxicity. Another area of interest is the investigation of the potential therapeutic applications of this compound in other neurological and psychiatric disorders, such as depression and schizophrenia. Additionally, there is a need for further research on the long-term effects of this compound on the central nervous system, particularly with regards to its potential to induce tolerance and dependence.

Synthesis Methods

5-{1-[3-(1H-pyrrol-1-yl)benzoyl]-2-pyrrolidinyl}-2-thiophenecarboxamide can be synthesized through a multi-step process that involves the reaction of 3-(1H-pyrrol-1-yl)benzoic acid with 2-bromo-1-thiophenecarboxamide, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

5-{1-[3-(1H-pyrrol-1-yl)benzoyl]-2-pyrrolidinyl}-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anticonvulsant, anxiolytic, and sedative effects in animal models. This compound has also been investigated as a potential treatment for alcohol withdrawal syndrome, anxiety disorders, and sleep disorders.